2-(4-chlorofuran-2-yl)-1H-benzimidazole

• Molecular Formula: C11H7ClN2O
• Molecular Weight: 218.64 g/mol
• IUPAC Name: 2-(4-chlorofuran-2-yl)-1H-benzimidazole
• InChI: InChI=1S/C11H7ClN2O/c12-7-5-10(15-6-7)11-13-8-3-1-2-4-9(8)14-11/h1-6H,(H,13,14)
• InChI Key: WLVFLOUNHAQCJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC(=CO3)Cl

Description

2-(4-Chlorofuran-2-yl)-1H-benzimidazole is a benzimidazole derivative featuring a 4-chlorofuran-2-yl substituent at the 2-position of the benzimidazole core. Benzimidazoles are heterocyclic compounds with a fused benzene and imidazole ring, known for their pharmacological versatility, including antiparasitic, antimicrobial, and antioxidant activities .

Comparison with Similar Compounds

Comparison with Structural Analogs

Antiparasitic Activity

• 2-(4-Chlorophenyl)-1H-benzimidazole derivatives (e.g., compound [370]): Demonstrated 7-fold higher potency than benznidazole against Giardia intestinalis (IC₅₀: 3.95 µM) and 4-fold higher activity against Trichomonas vaginalis .
• 2-{[2-(1H-imidazol-1-yl)ethyl]sulfanyl}-1H-benzimidazole derivatives: Showed nanomolar trichomonacidal activity (e.g., derivative 51: IC50: 0.0698 µM), outperforming metronidazole .

Antioxidant Activity

• 2-(4-Nitrobenzyl)-1H-benzimidazole derivatives : Exhibited significant xanthine oxidase inhibition, with compound 30 showing the highest activity .
• 2-(Chlorophenyl)-1H-benzimidazole analogs : Demonstrated moderate DPPH scavenging activity (IC₅₀: ~773–1974 µM) .

Physicochemical Properties

Melting Points and Solubility

• Morpholine-ethyl derivatives (e.g., 2c: 2-(4-chlorophenyl)-1-[2-(morpholin-4-yl)ethyl]-1H-benzimidazole): Melting points range from 91.1–167.3°C, influenced by substituent polarity .
• 2-(4-Bromophenyl)-1H-benzimidazole : Synthesized in 88% yield with a melting point consistent with aromatic bromine’s steric effects .
• Chlorofuran vs. Phenyl Groups : The smaller furan ring (vs. phenyl) and chlorine atom may reduce melting points and increase solubility in polar solvents.

Data Tables

Table 2: Physicochemical Properties

Compound	Yield (%)	Melting Point (°C)
2-(4-Bromophenyl)-1H-benzimidazole	88	Not reported
2c (Morpholine-ethyl derivative)	69	133.3–134.0
2-(4-Chlorophenyl)-6-methyl	N/A	Not reported

Discussion and Insights

• Substituent Impact : Chlorofuran’s electronegative chlorine and oxygen atoms may enhance interactions with biological targets compared to purely hydrocarbon substituents (e.g., phenyl, bromophenyl).
• However, methods used for bromophenyl analogs (e.g., Na2S2O5-mediated condensation) could be adapted .
• Safety and Toxicity : While safety data for chlorofuran derivatives are lacking, 2-(4-chlorophenyl)-6-methyl-1H-benzimidazole has documented handling guidelines, suggesting similar precautions may apply .